Cas no 1370885-46-3 (Ethyl 4-[(2-nitrobenzoyl)amino]butanoate)

• Product Name: Ethyl 4-[(2-nitrobenzoyl)amino]butanoate
• CAS No: 1370885-46-3
• MF: C₁₃H₁₆N₂O₅
• MW: 280.28
• CID: 5307176
• Update Time: 2025-11-05

Ethyl 4-[(2-nitrobenzoyl)amino]butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-[(2-nitrobenzoyl)amino]butanoate

• Inchi： 1S/C13H16N2O5/c1-2-20-12(16)8-5-9-14-13(17)10-6-3-4-7-11(10)15(18)19/h3-4,6-7H,2,5,8-9H2,1H3,(H,14,17)
• InChI Key： KFMYKCVBXWXKNZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1N(=O)=O)(=O)NCCCC(=O)OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 4-[(2-nitrobenzoyl)amino]butanoate

Comprehensive Overview of Ethyl 4-[(2-nitrobenzoyl)amino]butanoate (CAS No. 1370885-46-3)

Ethyl 4-[(2-nitrobenzoyl)amino]butanoate (CAS No. 1370885-46-3) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This ester derivative, featuring a 2-nitrobenzoyl moiety, has garnered significant attention due to its potential applications in drug discovery and material science. Researchers often explore its role as an intermediate in synthesizing bioactive molecules, particularly those targeting enzyme inhibition or cellular signaling pathways.

The compound's structure combines a butanoate ester backbone with a nitrobenzoyl functional group, making it a versatile building block for peptide mimetics and small-molecule probes. Recent studies highlight its utility in high-throughput screening (HTS) assays, where its fluorescence-quenching properties are leveraged for detecting molecular interactions. With the growing demand for precision medicine and targeted therapies, Ethyl 4-[(2-nitrobenzoyl)amino]butanoate is increasingly investigated for its compatibility with click chemistry and bioconjugation techniques.

From an industrial perspective, this compound aligns with trends in green chemistry, as its synthesis can be optimized using catalytic methods to reduce waste. Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing its purity, a topic frequently searched by quality control professionals. Additionally, its stability under varying pH conditions makes it a candidate for drug delivery systems, a hot topic in nanomedicine forums.

Questions such as "How to synthesize Ethyl 4-[(2-nitrobenzoyl)amino]butanoate?" or "What are the applications of CAS 1370885-46-3 in cancer research?" reflect user interest in its practical uses. The compound’s nitro group also sparks discussions about redox-active compounds in bioimaging, addressing the rise of theranostic agents in healthcare innovation.

In summary, Ethyl 4-[(2-nitrobenzoyl)amino]butanoate exemplifies the intersection of organic synthesis and biomedical engineering. Its CAS No. 1370885-46-3 serves as a key identifier for researchers navigating chemical databases or patent literature. As the scientific community prioritizes structure-activity relationships (SAR), this compound’s modular design ensures its relevance in future breakthroughs.